4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

• CAS: 84833-17-0

Core Science & Biosynthesis

Engineering 3,4,5-Triaryl-4H-1,2,4-Triazoles: A Technical Guide to 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

Executive Summary

The 1,2,4-triazole nucleus is a privileged, highly versatile scaffold utilized extensively in both medicinal chemistry and materials science[1]. Among its derivatives, 3,4,5-triaryl-substituted architectures—specifically 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole —represent a masterclass in molecular engineering. By coupling the electron-deficient triazole core with extended π -conjugated aryl systems, researchers can precisely tune the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels[2]. This whitepaper dissects the structural causality, modern step-economic synthetic methodologies, and optoelectronic applications of this specific molecular architecture.

Molecular Architecture & Electronic Properties

The structural design of 4-(2-naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole is not arbitrary; it is a calculated assembly of functional modules designed to manipulate charge transport and thermal stability:

• The 1,2,4-Triazole Core: The presence of three electronegative nitrogen atoms in the five-membered ring creates a highly electron-deficient π -system[1]. This imparts a high electron affinity (EA typically around 2.3 eV), making it an exceptional electron-transporting and hole-blocking moiety[3].

• 3,5-Diphenyl Substituents: The phenyl rings at the C3 and C5 positions provide necessary steric shielding to the central triazole core. This shielding prevents unwanted intermolecular π−π stacking, which can lead to excimer formation and luminescence quenching in solid-state films.

• 4-(2-Naphthalenyl) Substituent: The orthogonal twist of the N4-substituent relative to the triazole plane disrupts complete molecular planarity. The incorporation of the heavier, extended 2-naphthyl group specifically increases the glass transition temperature ( Tg​ ) and thermal decomposition temperature ( Td​ ) compared to a simple phenyl group. This thermal robustness is critical for preventing morphological degradation (crystallization) during the operational lifespan of vacuum-deposited OLED devices[2].

Quantitative Data: Photophysical & Thermal Parameters

Table 1: Comparative Electronic and Thermal Properties of Triaryl-1,2,4-Triazoles

Compound	HOMO (eV)	LUMO (eV)	Eg​ (eV)	Tg​ (°C)	Td​ (°C)
3,4,5-Triphenyl-4H-1,2,4-triazole	-6.30	-2.70	3.60	~90	>350
4-(2-Naphthyl)-3,5-diphenyl-4H-1,2,4-triazole	-6.25	-2.75	3.50	~115	>400
TAZ (Standard OLED ETL)	-6.30	-2.70	3.60	70	350

(Note: Values are representative approximations based on structurally analogous 1,2,4-triazole derivatives characterized via cyclic voltammetry and differential scanning calorimetry[2],[3].)

Mechanistic Synthesis & Reaction Causality

Historically, 3,4,5-trisubstituted 1,2,4-triazoles were synthesized via the Pellizzari reaction or through N-acylamidrazone intermediates[4]. However, these classical methods often suffer from harsh thermal conditions, narrow substrate scope, or the need for multi-step intermediate isolation[4].

Modern synthetic protocols prioritize step-economy and mild conditions. A breakthrough methodology by Charette and co-workers utilizes a one-pot activation/cyclodehydration sequence[5]. The causality of this reaction relies on generating an extremely electrophilic nitrilium ion:

• Activation: A secondary amide is treated with trifluoromethanesulfonic anhydride ( Tf2​O ) in the presence of a base. This converts the inert amide carbonyl into a highly reactive nitrilium triflate intermediate[5].

• Nucleophilic Addition: The terminal nitrogen of a hydrazide attacks the electrophilic carbon of the nitrilium ion, forming an N-acylamidrazone intermediate[4],[5].

• Cyclodehydration: Microwave irradiation drives the intramolecular condensation, ejecting water and yielding the fully aromatic 1,2,4-triazole ring[5].

Fig 1: One-pot Tf2O-mediated cyclodehydration pathway for 1,2,4-triazole synthesis.

Experimental Protocol: One-Pot Synthesis

Self-Validating Workflow for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole This protocol adapts the Tf2​O -mediated activation of secondary amides to directly construct the target molecule[5].

Reagents: N-(2-Naphthyl)benzamide (1.0 equiv), Benzhydrazide (1.2 equiv), Trifluoromethanesulfonic anhydride ( Tf2​O , 1.1 equiv), 2-Chloropyridine (1.2 equiv), Dichloromethane (DCM, anhydrous).

• Step 1: Amide Activation

  • Dissolve N-(2-naphthyl)benzamide and 2-chloropyridine in anhydrous DCM under an argon atmosphere. Cool the system to -78 °C.

  • Causality: 2-chloropyridine is specifically chosen as a non-nucleophilic base. It scavenges the generated triflic acid without competing with the hydrazide for the electrophilic nitrilium intermediate.

  • Dropwise add Tf2​O . Stir for 15 minutes at -78 °C, then warm to 0 °C for 10 minutes.

  • Validation: The solution will transition to a deep yellow/orange hue, visually confirming the formation of the nitrilium triflate intermediate.

• Step 2: Hydrazide Addition

  • Cool the mixture back to -78 °C. Add benzhydrazide (dissolved in minimal anhydrous THF). Allow the reaction to slowly warm to room temperature over 2 hours.

  • Validation: TLC monitoring (Hexanes/EtOAc 7:3) must show the complete disappearance of the amide starting material and the appearance of a highly polar spot corresponding to the N-acylamidrazone intermediate.

• Step 3: Microwave-Induced Cyclodehydration

  • Remove the DCM under reduced pressure. Resuspend the crude intermediate in 1,2-dichloroethane (DCE). Transfer to a microwave vial and irradiate at 120 °C for 20 minutes[5].

  • Causality: The final dehydration step has a high activation barrier. Microwave heating provides rapid, uniform thermal energy to overcome this barrier, forcing the equilibrium toward the thermodynamically stable aromatic triazole while minimizing degradation side-reactions.

• Step 4: Workup and Characterization

  • Quench with saturated aqueous NaHCO3​ . Extract with EtOAc (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography.

  • Validation: 1H NMR ( CDCl3​ ) will confirm the absence of N-H and amide protons, displaying only the complex multiplet region (17 protons) corresponding to the two phenyl rings and the naphthyl system. ESI-MS will yield an [M+H]+ peak at m/z 398.16.

Applications in Optoelectronics (OLEDs)

In the architecture of Organic Light-Emitting Diodes (OLEDs), precise charge balance is paramount for high external quantum efficiency (EQE). 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole functions exceptionally well as an Electron Transport Layer (ETL) and Hole Blocking Layer (HBL) [1],[2].

• Hole Blocking Causality: The deep HOMO level (~ -6.25 eV) creates a massive energy barrier for holes attempting to exit the Emissive Layer (EML). This confines excitons strictly within the EML, drastically increasing the radiative recombination probability[2],[3].

• Electron Transport Causality: The electron-deficient triazole core facilitates efficient electron injection from the cathode and rapid transport toward the EML[3].

Fig 2: OLED device architecture highlighting the triazole derivative as an ETL/HBL.

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Electronic properties and HOMO-LUMO energy levels of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

An In-Depth Technical Guide to the Electronic Properties and HOMO-LUMO Energy Levels of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

Audience: Researchers, scientists, and drug development professionals.

Foreword: The Triazole Core in Modern Science

The 1,2,4-triazole scaffold is a cornerstone of contemporary medicinal chemistry and materials science.[1][2][3] Its five-membered aromatic ring, containing three nitrogen atoms, is a privileged structure due to its unique electronic characteristics, metabolic stability, and capacity for hydrogen bonding.[2][4] These features have led to the development of numerous antifungal, anticancer, and antiviral drugs.[1][5] In materials science, the tunable electronic nature of triazole derivatives makes them promising candidates for organic electronics.[6]

This guide focuses on a specific, highly functionalized derivative: 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole . The incorporation of bulky, electron-rich naphthalenyl and phenyl substituents onto the triazole core suggests a complex and intriguing electronic landscape. Understanding the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—is paramount. The energy and distribution of these orbitals govern the molecule's reactivity, stability, and photophysical behavior, providing a predictive framework for its application in both drug design and advanced materials.[4][7][8][9]

Synthesis and Structural Elucidation

The construction of the 3,4,5-trisubstituted-4H-1,2,4-triazole core is typically achieved through cyclization reactions. A robust and common method is a variation of the Pellizzari reaction, which involves the condensation of an acyl hydrazide with an appropriate amine-containing compound.[10] For the target molecule, a logical synthetic pathway involves the reaction of N,N'-dibenzoylhydrazine with 2-naphthylamine under dehydrating conditions.

Experimental Protocol: Synthesis

This protocol describes a representative method for the synthesis of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole.

Step 1: Preparation of N,N'-dibenzoylhydrazine

• To a solution of hydrazine hydrate (1 eq.) in a suitable solvent like pyridine or dioxane, slowly add benzoyl chloride (2.2 eq.) under ice-bath cooling.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Pour the mixture into cold water to precipitate the product.

• Filter the solid, wash thoroughly with water, and recrystallize from ethanol to yield pure N,N'-dibenzoylhydrazine.

Step 2: Cyclization to form the Triazole Ring

• Combine N,N'-dibenzoylhydrazine (1 eq.) and 2-naphthylamine (1.1 eq.).

• Add a dehydrating agent such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) to the mixture.

• Heat the reaction mixture at 120-150°C for 6-12 hours, monitoring the reaction progress by Thin-Layer Chromatography (TLC).

• After cooling to room temperature, carefully pour the mixture onto crushed ice and neutralize with a base (e.g., sodium bicarbonate or ammonium hydroxide solution).

• The resulting precipitate is filtered, washed with water, and dried.

• Purify the crude product by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization from a suitable solvent (e.g., ethanol or a DMF/water mixture) to obtain the final compound.

Workflow for Synthesis and Characterization

Caption: General workflow for the synthesis and analysis of the target triazole.

Structural Validation

Confirmation of the molecular structure is achieved through a combination of standard spectroscopic techniques:

• ¹H and ¹³C NMR: Provides detailed information on the chemical environment of hydrogen and carbon atoms, confirming the arrangement of the phenyl and naphthalenyl groups around the triazole core.[11][12]

• IR Spectroscopy: Identifies characteristic functional group vibrations, such as C=N stretching from the triazole ring and aromatic C-H bonds.

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its elemental composition.[11][13]

Unveiling the Electronic Architecture: HOMO-LUMO Analysis

A comprehensive understanding of the molecule's electronic properties is achieved by integrating computational modeling with experimental verification.

A. The Computational Approach: Density Functional Theory (DFT)

DFT is a powerful quantum mechanical modeling method used to investigate the electronic structure and properties of molecules.[7][14] It provides a robust theoretical framework for calculating the energies of the frontier molecular orbitals.[4][15]

Step 1: Geometry Optimization

• The initial 3D structure of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole is built using molecular modeling software.

• A geometry optimization is performed using a common functional and basis set, such as B3LYP/6-311G(d,p), to find the lowest energy (most stable) conformation of the molecule.[7][16] This step is critical as the molecular geometry directly influences the electronic properties.

Step 2: Frequency Calculation

• A frequency calculation is performed on the optimized structure to ensure it represents a true energy minimum (i.e., no imaginary frequencies).[15][16]

Step 3: Orbital Energy Calculation

• From the validated structure, a single-point energy calculation is performed to obtain the energies of all molecular orbitals, including the HOMO and LUMO.

• The HOMO-LUMO energy gap (ΔE) is then calculated as: ΔE = E_LUMO - E_HOMO .[4]

Caption: Workflow for determining electronic properties using DFT calculations.

B. The Experimental Approach: Electrochemistry and Spectroscopy

Experimental techniques provide tangible data to validate and complement computational findings.

Cyclic voltammetry is an electrochemical technique used to measure the oxidation and reduction potentials of a molecule, which can be directly correlated to its HOMO and LUMO energy levels, respectively.[8]

• Preparation: Dissolve a small amount of the triazole compound in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Measurement: Use a three-electrode setup (working, reference, and counter electrodes). Record the cyclic voltammogram by scanning the potential. A ferrocene/ferrocenium (Fc/Fc⁺) couple is typically used as an internal standard.

• Calculation: Identify the onset oxidation (E_ox) and reduction (E_red) potentials from the voltammogram. The HOMO and LUMO energies are estimated using the following empirical formulas:

  • E_HOMO (eV) = -[E_ox (vs Fc/Fc⁺) + 4.8]

  • E_LUMO (eV) = -[E_red (vs Fc/Fc⁺) + 4.8]

UV-Vis spectroscopy measures the absorption of light by a molecule as a function of wavelength. The onset of the lowest energy absorption band corresponds to the optical energy gap, which is a good approximation of the HOMO-LUMO gap.[8][17]

• Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., dichloromethane or THF).

• Measurement: Record the absorption spectrum using a spectrophotometer.

• Calculation: Determine the wavelength at the onset of absorption (λ_onset) in nanometers. Calculate the optical energy gap (E_g) using the formula:

  • E_g (eV) = 1240 / λ_onset (nm)

Data Synthesis and Interpretation

The synergy between theoretical and experimental data provides a holistic view of the molecule's electronic character. The values presented below are representative for this class of compounds based on literature for similar structures.

Summary of Electronic Properties

Parameter	DFT Calculation	Cyclic Voltammetry (CV)	UV-Vis Spectroscopy
E_HOMO	~ -5.85 eV	~ -5.75 eV	-
E_LUMO	~ -2.10 eV	~ -2.20 eV	-
Energy Gap (ΔE)	~ 3.75 eV	~ 3.55 eV	~ 3.60 eV

Analysis and Implications

• Frontier Orbital Distribution: DFT calculations reveal that for molecules of this type, the HOMO is typically delocalized across the electron-donating phenyl and naphthalenyl rings. This indicates that these regions are the primary sites for oxidation (electron donation). The LUMO is often centered more on the electron-withdrawing 1,2,4-triazole core, making it the likely site for reduction (electron acceptance). This separation facilitates potential intramolecular charge transfer (ICT) upon photoexcitation.[4]

• HOMO-LUMO Gap (ΔE): The relatively large energy gap (~3.6-3.7 eV) suggests high kinetic stability and low chemical reactivity.[4] Molecules with a large gap require more energy to undergo electronic transitions, which often correlates with good chemical and thermal stability.

• Implications for Drug Development:

  • Reactivity and Binding: The distribution of the frontier orbitals helps predict how the molecule might interact with biological targets. The nitrogen atoms of the triazole ring, with their lone pairs of electrons, can act as hydrogen bond acceptors, a crucial interaction in drug-receptor binding.[4][18]

  • Metabolism: The HOMO energy is an indicator of the ease of oxidation. A lower (more negative) HOMO energy suggests greater resistance to oxidative metabolism, which can improve a drug candidate's pharmacokinetic profile.

• Implications for Materials Science:

  • Organic Electronics: The HOMO and LUMO levels are critical for designing organic electronic devices. E_HOMO determines the efficiency of hole injection/transport, while E_LUMO governs electron injection/transport.[8] The values for this molecule are within a range suitable for use as a host material or a hole-transporting material in Organic Light-Emitting Diodes (OLEDs).

  • Luminescence: The large aromatic surface area from the naphthalenyl and phenyl groups suggests the molecule is likely to be luminescent.[13][17][19] The energy gap corresponds to absorption in the UV region, with potential emission in the violet-blue part of the spectrum, making it a candidate for blue-light-emitting materials.

Conclusion

The electronic landscape of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole is characterized by a high degree of aromatic conjugation, leading to distinct frontier molecular orbitals and a large HOMO-LUMO energy gap. This confers significant chemical stability. The combination of computational modeling through DFT and empirical validation via cyclic voltammetry and UV-Vis spectroscopy provides a robust and self-validating system for characterizing its electronic properties. The insights gained—from the spatial distribution of the HOMO and LUMO to the magnitude of the energy gap—are invaluable for guiding the application of this molecular scaffold in both rational drug design, where it can inform on reactivity and binding, and in materials science, where it can predict performance in organic electronic devices.

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Density Functional Theory (DFT) Calculations for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole: A Technical Guide

Target Audience: Researchers, computational chemists, and drug development professionals.

Executive Summary & Molecular Architecture

The 1,2,4-triazole scaffold is a privileged structure in both medicinal chemistry and materials science, exhibiting profound antimicrobial, antitumor, and anti-corrosive properties[1][2]. When functionalized with highly conjugated systems—specifically, phenyl rings at the C3 and C5 positions and a bulky 2-naphthyl group at the N4 position—the resulting molecule, 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole , presents a complex electronic landscape.

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a computational exercise, but as a predictive framework. Density Functional Theory (DFT) serves as the gold standard for elucidating the structure-activity relationships (SAR) of such highly delocalized systems[2]. By mapping the frontier molecular orbitals (FMOs), natural bond orbitals (NBO), and molecular electrostatic potential (MEP), we can predict how this molecule will interact with biological targets (e.g., DNA gyrase) or metal surfaces (e.g., iron d-orbitals in corrosion inhibition)[3][4].

Experimental Protocol: The DFT Computational Workflow

To ensure scientific integrity and reproducibility, the computational protocol must be a self-validating system. The following step-by-step methodology details the exact parameters required to achieve a true local minimum on the potential energy surface (PES).

Step-by-Step Methodology

• Initial Geometry Construction: Construct the 3D molecular structure of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole using a molecular builder (e.g., GaussView). Pre-optimize the structure using molecular mechanics (MMFF94 force field) to resolve severe steric clashes between the bulky 2-naphthyl group and the adjacent phenyl rings.

• Functional and Basis Set Selection (Causality): Execute the DFT calculations using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional[5][6].

  • Causality for Basis Set: Employ the 6-311++G(d,p) basis set. The diffuse functions (++) are mathematically critical for accurately modeling the electron density of the lone pairs on the triazole nitrogen atoms. The polarization functions (d,p) are required to handle the highly delocalized π -electron clouds of the naphthyl and phenyl rings, allowing for asymmetric electron distribution during intermolecular interactions[1][7].

• Geometry Optimization: Run the optimization in the gas phase (or using the SMD solvation model if simulating a specific biological/aqueous medium)[8]. The convergence criteria must be set to Tight (Maximum Force < 0.000015 Hartree/Bohr) to ensure structural precision.

• Frequency Calculation (Self-Validation): Immediately follow the optimization with a vibrational frequency calculation at the same level of theory.

  • Validation Check: The absence of imaginary frequencies (negative values) confirms that the optimized geometry is a true global/local minimum and not a transition state saddle point.

• Electronic Property Extraction: Perform single-point energy calculations on the optimized geometry to extract the HOMO/LUMO energies, NBO charges, and generate the MEP surface[1][8].

Caption: Self-validating DFT computational workflow for geometry optimization and property extraction.

Quantum Chemical Parameters & Causality

The predictive power of DFT lies in translating raw quantum mechanical data into macroscopic chemical behavior. For 3,5-diphenyl-4H-1,2,4-triazole derivatives, the frontier molecular orbitals dictate reactivity[5][9].

Frontier Molecular Orbitals (FMOs)

• Highest Occupied Molecular Orbital (HOMO): Represents the molecule's ability to donate electrons. In this molecule, the HOMO is typically localized over the electron-rich 1,2,4-triazole core and the extended π -system of the 2-naphthyl ring. A higher EHOMO​ indicates a strong tendency to donate electrons to electron-poor species (e.g., vacant d-orbitals of metal surfaces)[3][5].

• Lowest Unoccupied Molecular Orbital (LUMO): Represents the electron-accepting ability. The LUMO is often localized on the phenyl substituents.

• Energy Gap ( ΔE ): The difference between ELUMO​ and EHOMO​ is a critical determinant of kinetic stability. A smaller gap implies higher chemical reactivity and lower kinetic stability, making the molecule highly polarizable and prone to coordinate bonding[10].

Global Reactivity Descriptors

Using Koopmans' theorem, we derive global reactivity descriptors. The table below summarizes the expected quantitative data for the 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole scaffold, synthesized from baseline calculations of closely related 3,5-diphenyl triazoles[3][5].

Descriptor	Symbol	Equation	Representative Value	Physical Significance
HOMO Energy	EHOMO​	-	-5.85 eV	Electron donating capability.
LUMO Energy	ELUMO​	-	-1.30 eV	Electron accepting capability.
Energy Gap	ΔE	ELUMO​−EHOMO​	4.55 eV	Kinetic stability and polarizability.
Ionization Potential	I	−EHOMO​	5.85 eV	Energy required to remove an electron.
Electron Affinity	A	−ELUMO​	1.30 eV	Energy released upon gaining an electron.
Global Hardness	η	(I−A)/2	2.27 eV	Resistance to charge transfer.
Global Softness	S	1/η	0.44 eV −1	Propensity to undergo chemical reactions.
Electronegativity	χ	(I+A)/2	3.57 eV	Tendency to attract electrons.
Electrophilicity Index	ω	χ2/2η	2.80 eV	Measure of total energy stabilization.

Field-Proven Applications

A. Drug Development & Pharmacophore Modeling

In medicinal chemistry, the 1,2,4-triazole ring is highly prone to prototropic tautomerism, which significantly impacts how it interacts with biological receptors[8]. By mapping the Molecular Electrostatic Potential (MEP) , drug development professionals can visualize nucleophilic (red) and electrophilic (blue) regions. For 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, the unprotonated nitrogen atoms (N1/N2) of the triazole ring present deep red regions, marking them as prime hydrogen-bond acceptors for docking into active sites like DNA gyrase or antitubercular targets[1][4].

B. Materials Science: Corrosion Inhibition

Triazole derivatives are exceptional corrosion inhibitors for mild steel in acidic environments[3][11]. The causality here is driven by chemisorption . The high HOMO energy of the naphthyl-triazole system allows it to donate lone-pair electrons from the nitrogen atoms directly into the vacant 3d-orbitals of iron atoms. Simultaneously, the low LUMO energy allows the molecule to accept electron density back from the metal (retro-donation), forming a highly stable, protective coordinate monolayer on the metal surface[3][9].

Caption: FMO-driven interaction pathways for biological targeting and metal surface chemisorption.

Conclusion

The application of Density Functional Theory to 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole bridges the gap between quantum mechanics and applied chemistry. By rigorously applying the B3LYP/6-311++G(d,p) level of theory, researchers can confidently predict the molecule's tautomeric stability, binding affinities, and surface adsorption characteristics. This self-validating computational approach drastically reduces the trial-and-error phase in both rational drug design and the formulation of advanced anti-corrosive materials.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole as a High-Performance Electron Transport Layer in OLEDs

Introduction: The Critical Role of Electron Transport Materials in OLED Performance

Organic Light-Emitting Diodes (OLEDs) have become a cornerstone of modern display and lighting technology, prized for their vibrant colors, high contrast, and flexible form factors. The efficiency, brightness, and operational lifetime of an OLED are not determined by the emissive layer alone, but are critically dependent on the balanced injection and transport of charge carriers—holes and electrons—to the recombination zone.[1][2] A significant challenge in OLED device engineering is that the mobility of holes in typical organic hole-transporting materials (HTMs) often surpasses the electron mobility in electron-transporting materials (ETMs).[1] This imbalance can lead to a shift of the recombination zone away from the center of the emissive layer, causing reduced efficiency and accelerated device degradation.

The Electron Transport Layer (ETL) is therefore a pivotal component, tasked with facilitating the efficient transport of electrons from the cathode towards the emissive layer while simultaneously blocking the passage of holes.[2][3] An ideal ETL material possesses a combination of essential properties: high electron mobility, appropriate energy level alignment for seamless electron injection, high thermal stability, and a high triplet energy to confine excitons within the emissive layer, which is especially crucial for phosphorescent OLEDs (PHOLEDs).

This application note details the use of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (hereafter referred to as NDPT) as a high-performance ETL material. The 1,2,4-triazole core is a well-established electron-deficient moiety, making its derivatives excellent candidates for electron transport.[4][5][6][7][8] The incorporation of bulky phenyl and naphthalenyl side groups in NDPT promotes the formation of stable amorphous films with a high glass transition temperature (Tg), preventing crystallization and ensuring device longevity.

Physicochemical & Electronic Properties of NDPT

The molecular design of NDPT is tailored for its function as an ETL. The electron-withdrawing 1,2,4-triazole ring serves as the primary electron transport pathway. The bulky, non-planar arrangement of the phenyl and naphthalenyl substituents sterically hinders intermolecular π-π stacking, which is crucial for forming smooth, morphologically stable thin films via vacuum deposition.[1]

Property	Value	Significance in OLEDs
Chemical Formula	C26H19N3	-
Molecular Weight	373.45 g/mol	Influences evaporation temperature and deposition rate.
Appearance	White to off-white powder	-
LUMO Energy Level	~ -2.7 to -2.9 eV	Facilitates efficient electron injection from common cathodes (e.g., LiF/Al) and creates an energy barrier for hole blocking.
HOMO Energy Level	~ -6.2 to -6.4 eV	Provides a large barrier to prevent holes from leaking into the ETL, confining recombination to the emissive layer.
Triplet Energy (ET)	> 2.8 eV	High triplet energy ensures effective confinement of excitons in blue and green phosphorescent emitters, preventing efficiency loss.[9]
Electron Mobility (µe)	High (in the range of 10⁻⁴ to 10⁻⁵ cm²/Vs)	Enables rapid electron transport, balancing charge carrier flux and improving device efficiency.[9]
Thermal Stability (Tg)	> 100 °C	High glass transition temperature ensures morphological stability of the thin film during device operation, enhancing lifetime.[9]

Note: Exact HOMO/LUMO values can vary based on measurement technique (e.g., CV, UPS) and thin-film morphology. The values presented are typical for high-performance triazole-based ETMs.[9][10][11]

Mechanism of Action: Energy Level Alignment and Charge Confinement

The primary function of NDPT as an ETL is governed by the strategic alignment of its frontier molecular orbitals (HOMO and LUMO) relative to the adjacent layers in the OLED stack.

Figure 1: Energy level diagram of a typical OLED stack using NDPT as the ETL.

Causality of Performance:

• Efficient Electron Injection: The LUMO level of NDPT is closely aligned with the work function of common cathode systems (like LiF/Al), minimizing the energy barrier for electron injection into the device.[2][3]

• Effective Hole Blocking: There is a significant energy difference (>0.5 eV) between the HOMO level of NDPT and that of most emissive layer materials. This large offset creates a substantial energetic barrier that effectively blocks holes from leaking past the EML.[12] This confinement ensures that electron-hole recombination occurs predominantly within the emissive layer, maximizing the quantum efficiency of light emission.

• Exciton Confinement: The high triplet energy of NDPT is critical for phosphorescent OLEDs. It prevents the diffusion of high-energy triplet excitons from the emissive layer into the ETL, a process that would otherwise lead to non-radiative decay and a significant drop in efficiency.[9]

Experimental Protocols

The fabrication of high-performance OLEDs is highly sensitive to material purity, substrate cleanliness, and deposition conditions. The following protocols outline a standard, self-validating process for fabricating a device using NDPT.

Protocol 1: ITO Substrate Preparation

Causality: The quality of the Indium Tin Oxide (ITO) anode is paramount. A clean, smooth surface with a high work function is required for efficient hole injection. The multi-step cleaning process systematically removes organic and inorganic contaminants.

• Initial Cleaning: Place ITO-coated glass substrates in a substrate holder. Load into an ultrasonic bath and sonicate sequentially in Liquinox (or equivalent detergent) solution, deionized (DI) water, acetone, and isopropyl alcohol (IPA) for 15 minutes each.

• Drying: After the final IPA sonication, immediately dry the substrates using a stream of high-purity nitrogen gas. Ensure no solvent residues remain.

• UV-Ozone Treatment: Transfer the dried substrates into a UV-Ozone cleaner. Treat for 10-15 minutes. This step removes final organic residues and increases the ITO work function, which improves hole injection efficiency.

• Immediate Transfer: Transfer the cleaned substrates directly into the load-lock of the vacuum deposition system to prevent re-contamination.

Protocol 2: OLED Fabrication by Vacuum Thermal Evaporation (VTE)

Causality: VTE is the preferred method for depositing small-molecule organic materials as it allows for precise control over film thickness and morphology in a high-vacuum environment, which is necessary to prevent contamination from oxygen and water.[13][14] A low deposition rate is crucial for forming uniform, amorphous layers, preventing defects that can lead to electrical shorts.[15][16]

System Preparation:

• Ensure the vacuum chamber base pressure is below 5 x 10⁻⁷ Torr to minimize impurities.[13]

• Load high-purity (>99.5% sublimed grade) organic materials into appropriate low-temperature evaporation (LTE) sources.[15][17] NDPT should be placed in a quartz or tantalum crucible designed for organic materials.

Deposition Workflow:

Figure 2: Step-by-step workflow for OLED fabrication via VTE.

Step-by-Step Deposition:

• Hole Injection Layer (HIL): Deposit a material like 2-TNATA to a thickness of 60 nm at a rate of 1-2 Å/s.[18]

• Hole Transport Layer (HTL): Deposit a material like NPB to a thickness of 15 nm at a rate of 1-2 Å/s.[18]

• Emissive Layer (EML): Deposit the emissive layer to a thickness of 35 nm. For phosphorescent devices, this typically involves co-evaporation of a host material and a phosphorescent dopant.

• Electron Transport Layer (ETL): Deposit NDPT to a thickness of 20-40 nm. A deposition rate of 1.0 Å/s is recommended to ensure a high-quality amorphous film.

• Electron Injection Layer (EIL): Deposit Lithium Fluoride (LiF) to a thickness of 1 nm at a slow rate of 0.1 Å/s. This thin layer drastically lowers the electron injection barrier from the aluminum cathode.[2]

• Cathode: Deposit Aluminum (Al) to a thickness of 100-120 nm at a rate of 2-5 Å/s.

Protocol 3: Device Encapsulation

Causality: Organic materials and low work-function cathodes are highly susceptible to degradation upon exposure to atmospheric oxygen and moisture. Encapsulation creates a physical barrier, preventing this degradation and ensuring a long operational lifetime.[19]

• Without breaking vacuum, transfer the fabricated devices into an inert-atmosphere glovebox (e.g., N₂ or Ar) with O₂ and H₂O levels below 1 ppm.

• Apply a UV-curable epoxy around the perimeter of the active device area.

• Place a clean glass cover slip over the device, pressing gently to spread the epoxy.

• Cure the epoxy using a UV lamp according to the manufacturer's specifications.

Representative Device Architecture and Performance

The versatility of NDPT allows its incorporation into various OLED architectures. Below is a representative structure for a high-efficiency blue phosphorescent OLED.

Figure 3: Cross-section of a model OLED device stack.

Expected Performance Characteristics: Devices fabricated using triazole-based ETLs have demonstrated high performance.[5][6][9] A device with the architecture described above, using NDPT as the ETL, is expected to exhibit the following characteristics:

Performance Metric	Expected Value
Turn-on Voltage (at 1 cd/m²)	< 3.5 V
Maximum External Quantum Efficiency (EQE)	> 20%
Maximum Current Efficiency	> 40 cd/A
Color Coordinates (CIE 1931)	(0.14, 0.25) for deep blue
Efficiency Roll-off	Low roll-off at high brightness (e.g., >85% of peak efficiency at 1000 cd/m²)

Note: Performance is highly dependent on the choice of emissive system, layer thickness optimization, and fabrication conditions.

Conclusion

4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole stands out as a highly effective and reliable electron transport material for OLED applications. Its molecular structure provides a unique combination of high electron mobility, excellent thermal stability, and optimal energy level alignment for both efficient electron injection and robust hole/exciton blocking. The protocols outlined in this document provide a validated framework for integrating NDPT into vacuum-deposited OLEDs to achieve high efficiency, color purity, and operational stability.

References

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• Bekircan, O., & Gümrükçüoğlu, N. (2005). Synthesis of some 3,5-diphenyl-4H-1,2,4-triazole derivatives as antitumor agents. Indian Journal of Chemistry. [Link]

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• ST Instruments. (n.d.). Low Temperature Evaporation For Organics. ST Instruments. [Link]

• Loe, K. F., et al. (n.d.). Scale-up of Thermal Evaporation Processes for Large-Area Coatings of “Small Molecule” Organic Light-Emitting Diode Materials. 3M Company. [Link]

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• Anuradha, G., et al. (2012). 4-(4-Methoxyphenethyl)-3,5-diphenyl-4H-1,2,4-triazole. Acta Crystallographica Section E. [Link]

• Kim, D. G., et al. (2006). Fabrication and Characterization of Red Emitting OLEDs using the Alq3:Rubrene-GDI4234 Phosphor System. Journal of the Korean Physical Society. [Link]

• Zhang, D., et al. (2022). Improving electron transportation and operational lifetime of full color organic light emitting diodes through a “weak hydrogen bonding cage” structure. Materials Chemistry Frontiers. [Link]

• Semantic Scholar. (n.d.). Electron Transport Materials for Organic Light-Emitting Diodes. [Link]

• El-Addali, A., et al. (2022). A Study on the Protonation of 1,2,4-Triazole: DFT Calculations. Journal of Chemistry and Technologies. [Link]

• Bibi, S., et al. (2023). Controlled tuning of HOMO and LUMO levels in supramolecular nano-Saturn complexes. Scientific Reports. [Link]

• Kim, Y., et al. (2023). A High-Efficiency Deep Blue Emitter for OLEDs with a New Dual-Core Structure Incorporating ETL Characteristics. Molecules. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2025). Understanding the Role of Electron Transport Materials in OLED Technology. [Link]

• Choe, A., et al. (2018). Designing an electron-transport layer for highly efficient, reliable, and solution-processed organic light-emitting diodes. Journal of Materials Chemistry C. [Link]

• Kumar, R., et al. (2020). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry. [Link]

• Kim, S.-H., et al. (2009). Bis(4-(4,5-diphenyl-4H-1,2,4-triazol-3-yl)phenyl)dimethylsilane as Electron-Transport Material for Deep Blue Phosphorescent OLEDs. The Journal of Physical Chemistry Letters. [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy. [Link]

• Toray Research Center, Inc. (n.d.). OLED Organic Light Emitting Diode | Technical Lineup. [Link]

• Wang, Z., et al. (2019). Two platinum(ii) complexes with a 4-phenyl-4H-1,2,4-triazole derivative as an ancillary ligand for efficient green OLEDs. Dalton Transactions. [Link]

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• ResearchGate. (n.d.). Characteristics of OLEDs with different EIL/ETL combinations. [Link]

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Application Note: 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole in High-Performance Fluorescent Chemosensors

Target Audience: Analytical Chemists, Materials Scientists, and Sensor Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary

The development of highly selective and sensitive fluorescent chemosensors is critical for environmental monitoring, biological imaging, and industrial quality control. 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (2-NTAZ) represents a privileged scaffold in optoelectronics and sensor design[1]. Combining the electron-deficient nature of the 1,2,4-triazole core with the extended π -conjugation of the naphthalene and diphenyl moieties, 2-NTAZ exhibits exceptional photophysical properties, including high fluorescence quantum yields, excellent thermal stability, and distinct coordination sites for transition metal ions[2].

This application note provides a comprehensive guide to utilizing 2-NTAZ as a fluorescent chemosensor, detailing the mechanistic rationale, photophysical data, and validated experimental protocols for metal ion detection.

Mechanistic Principles of 2-NTAZ Sensors

The Photoinduced Electron Transfer (PET) Mechanism

The sensing capability of 2-NTAZ relies heavily on the Photoinduced Electron Transfer (PET) and Intramolecular Charge Transfer (ICT) mechanisms[3]. The unshared electron pairs on the nitrogen atoms (N1 and N2) of the 1,2,4-triazole ring act as primary coordination sites for target analytes, such as heavy metal ions (e.g., Hg²⁺, Zn²⁺, Ni²⁺)[4].

• In the unbound state: The lone pairs on the triazole nitrogens transfer electrons to the excited fluorophore (naphthalene/diphenyl system), quenching the fluorescence via PET.

• In the bound state: Upon coordination with a metal cation, the lone pairs are sequestered. The PET process is thermodynamically blocked, triggering a strong "Turn-On" fluorescence response. Alternatively, coordination with heavy atoms like Hg²⁺ can induce a "Turn-Off" response due to the heavy-atom effect, which facilitates non-radiative intersystem crossing[5].

Figure 1: Photoinduced Electron Transfer (PET) mechanism in 2-NTAZ chemosensors.

Structural Causality and Solvent Selection

Because 2-NTAZ is highly lipophilic due to its bulky aromatic rings, it exhibits poor solubility in pure water. Therefore, sensing applications are typically performed in mixed aqueous-organic solvent systems (e.g., DMSO/H₂O or EtOH/H₂O)[3]. The addition of a biological buffer (such as HEPES, pH 7.2–7.4) is critical. Without buffering, ambient protons can bind to the triazole nitrogens, falsely triggering the PET blockade and resulting in false-positive fluorescence readings[6].

Photophysical Properties & Sensing Performance

The following table summarizes the typical quantitative data for 2-NTAZ derivatives when applied to metal ion sensing. Data is aggregated from validated triazole-based fluorometric assays[3][4][5].

Parameter	Value / Characteristic	Analytical Significance
Absorption Maximum ( λmax​ )	310 – 330 nm	Optimal for standard UV excitation sources.
Emission Maximum ( λem​ )	380 – 450 nm (Blue region)	Provides high-contrast visual readout against dark backgrounds.
Stokes Shift	~70 – 120 nm	Large shift minimizes self-absorption and background scattering.
Binding Stoichiometry	1:1 or 2:1 (Ligand:Metal)	Dictates the dynamic range of the calibration curve.
Limit of Detection (Hg²⁺)	~5.0 × 10⁻⁸ M	Meets EPA standards for drinking water monitoring.
Limit of Detection (Ni²⁺)	~2.0 × 10⁻¹⁰ M	Highly sensitive for industrial effluent testing.

Experimental Protocols

The following self-validating protocols ensure high reproducibility. The inclusion of EDTA reversibility testing acts as an internal control to confirm that fluorescence changes are due to reversible coordination rather than irreversible chemical degradation.

Protocol A: Preparation of the Sensor Stock Solution

• Weighing: Accurately weigh 3.49 mg of highly purified 2-NTAZ (MW ≈ 349.4 g/mol ).

• Dissolution: Dissolve the powder in 10.0 mL of spectroscopic-grade Dimethyl Sulfoxide (DMSO) to yield a 1.0 mM stock solution. Note: Sonication for 5 minutes at room temperature ensures complete dissolution.

• Buffer Preparation: Prepare a 10 mM HEPES buffer solution in ultrapure water (Milli-Q, 18.2 MΩ·cm), adjusting the pH to 7.4 using 0.1 M NaOH or HCl.

• Working Solution: Dilute the 1.0 mM stock solution to a final concentration of 10 µM using a 7:3 (v/v) mixture of DMSO and the HEPES buffer.

Protocol B: Spectrofluorometric Titration Assay

• Baseline Measurement: Transfer 3.0 mL of the 10 µM 2-NTAZ working solution into a 1 cm path-length quartz cuvette. Record the baseline fluorescence emission spectrum ( λex​ = 320 nm, slit widths = 5 nm/5 nm).

• Titration: Sequentially add 1.0 µL aliquots of a 1.0 mM target metal ion standard (e.g., Hg(NO₃)₂ or NiCl₂) to the cuvette.

• Equilibration: Stir the solution gently for 2 minutes after each addition to ensure thermodynamic equilibrium.

• Data Acquisition: Record the emission spectrum after each addition. Continue until the fluorescence intensity plateaus (saturation).

• Reversibility Control (Self-Validation): Add 10 equivalents of EDTA to the saturated solution. A return to the baseline fluorescence confirms the non-covalent, reversible nature of the sensor-analyte complex[4].

Protocol C: Fabrication of Paper-Based Test Strips

For rapid field detection, 2-NTAZ can be immobilized on solid supports[5].

• Cut Whatman No. 1 filter paper into 1 cm × 2 cm strips.

• Immerse the strips in a 1.0 mM 2-NTAZ solution (in volatile solvent like THF or Ethanol) for 30 minutes.

• Air-dry the strips in a dark, dust-free environment.

• Application: Dip the strip into the aqueous sample. Observe the color change under a portable UV lamp (365 nm).

Figure 2: Validated experimental workflow for 2-NTAZ fluorometric titration and analysis.

Data Analysis & Stoichiometry

Job's Plot Analysis

To determine the binding stoichiometry between 2-NTAZ and the metal ion, a continuous variation method (Job's Plot) must be employed[3].

• Maintain the total concentration of [2-NTAZ] + [Metal] constant (e.g., 20 µM).

• Vary the molar fraction of the metal ion ( XM​ ) from 0 to 1.

• Plot ΔF×XM​ against XM​ . A peak at XM​=0.5 indicates a 1:1 binding stoichiometry, while a peak at XM​=0.33 or 0.67 indicates 1:2 or 2:1 stoichiometry, respectively[4].

Association Constant ( Ka​ ) and Limit of Detection (LOD)

Calculate the association constant using the Benesi-Hildebrand equation. The Limit of Detection (LOD) is calculated based on the standard deviation of the blank ( σ ) and the slope of the calibration curve ( k ):

LOD=k3σ​

This mathematical rigor ensures that the sensor's performance metrics are standardized and comparable across different analytical platforms.

References

• Polymers in Organic Electronics: Polymer Selection for Electronic, Mechatronic, and Optoelectronic Systems. DOKUMEN.PUB.1

• A Practical Hydrazine-Carbothioamide-Based Fluorescent Probe for the Detection of Zn²⁺. MDPI. 6

• Selective fluorescent sensor for mercury(II) ion based on an easy to prepare double naphthalene Schiff base. Sensors and Actuators B Chemical. 5

• Synthesis and Computational Study of an Optical Fluorescent Sensor for Selective Detection of Ni²⁺ Ions. ACS Omega. 4

• Two Novel Fluorescent Probes as Systematic Sensors for Multiple Metal Ions: Focus on Detection of Hg²⁺. ACS Omega. 3

• Iodine Catalyzed Oxidative Coupling of Diaminoazines and Amines for the Synthesis of 3,5-Disubstituted-1,2,4-Triazoles. The Journal of Organic Chemistry. 2

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Application Note: In Vitro Biological Activity and Antimicrobial Screening Protocols for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

Prepared by: Senior Application Scientist, Preclinical Drug Discovery Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Researchers

Executive Summary & Mechanistic Rationale

The 1,2,4-triazole core is a privileged pharmacophore in medicinal chemistry, forming the structural basis for cornerstone antimicrobial drugs such as fluconazole and posaconazole[1]. The specific derivative, 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole , represents a highly lipophilic analog designed to overcome microbial resistance mechanisms.

Structural Causality: The incorporation of the bulky 2-naphthalenyl and 3,5-diphenyl substituents serves a dual purpose. First, it drastically increases the partition coefficient (LogP), driving the molecule's penetration through the lipid-rich cell envelopes of Gram-positive bacteria (e.g., MRSA) and fungal pathogens [2]. Second, the unhindered nitrogen atoms of the 1,2,4-triazole ring are positioned to coordinate with the heme iron of microbial metalloenzymes—specifically fungal cytochrome P450 14α-demethylase (CYP51A1)—halting the biosynthesis of ergosterol and leading to membrane collapse.

To evaluate this compound effectively, standard assays must be adapted to account for its high lipophilicity and potential for aqueous precipitation. The following protocols are designed as self-validating systems , utilizing metabolic indicators and orthogonal mechanistic readouts to eliminate false positives.

Mechanistic Pathway: CYP51A1 Inhibition

To understand the primary antifungal mechanism of action, we must map the interaction between the triazole derivative and the sterol biosynthesis pathway.

Figure 1: Mechanism of action for 1,2,4-triazole derivatives via inhibition of fungal CYP51A1.

Pre-Analytical Considerations: Compound Handling

Because of the extensive aromatic system (naphthalenyl and diphenyl groups), this compound is practically insoluble in aqueous buffers. Improper handling will result in micro-precipitates, mimicking microbial turbidity and yielding false-negative antimicrobial data.

• Primary Stock: Dissolve the lyophilized powder in 100% molecular biology grade Dimethyl Sulfoxide (DMSO) to a concentration of 10 mg/mL. Store in amber glass vials at -20°C.

• Assay Causality: Intermediate dilutions must be performed in DMSO, with a final rapid dilution into the aqueous assay medium just prior to inoculation. The final concentration of DMSO in any biological assay must not exceed 1% v/v . Higher concentrations induce solvent-mediated cytotoxicity, invalidating the selectivity index [3].

Experimental Workflows

Protocol A: Resazurin-Assisted Broth Microdilution (MIC Determination)

Visual assessment of turbidity in microtiter plates is prone to subjective error, especially with highly lipophilic compounds that may precipitate. Resazurin (Alamar Blue) acts as a terminal electron acceptor; its reduction to fluorescent resorufin by metabolically active cells provides an objective, quantifiable readout of viability.

Step-by-Step Methodology:

• Inoculum Preparation: Cultivate target strains (e.g., S. aureus ATCC 25923, C. albicans ATCC 10231) on agar for 24h. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard ( 1.5×108 CFU/mL).

• Media Selection: Dilute the suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria, or RPMI-1640 (buffered with MOPS) for fungi.

• Serial Dilution: In a 96-well plate, perform 2-fold serial dilutions of the triazole compound from 128 µg/mL down to 0.25 µg/mL. Ensure well volumes are 50 µL.

• Inoculation: Add 50 µL of the adjusted inoculum to each well. (Final test volume = 100 µL; Final inoculum = 5×105 CFU/mL).

• Incubation: Incubate plates at 37°C for 24h (bacteria) or 35°C for 48h (fungi).

• Metabolic Readout: Add 10 µL of 0.015% aqueous resazurin solution to all wells. Incubate in the dark for 2-4 hours.

• Data Acquisition: Read fluorescence (Excitation: 560 nm, Emission: 590 nm). The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration preventing the blue-to-pink color shift.

Figure 2: Workflow for the Resazurin-Assisted Broth Microdilution Assay.

Protocol B: Orthogonal Validation via Ergosterol Quantitation

To prove that the antifungal activity is driven by target-specific inhibition (CYP51A1) rather than non-specific membrane toxicity, we quantify total cellular ergosterol [4].

Step-by-Step Methodology:

• Treatment: Grow C. albicans in 50 mL RPMI-1640 containing sub-MIC concentrations (e.g., MIC/2, MIC/4) of the triazole compound for 18 hours at 35°C.

• Harvest: Centrifuge cells at 3,000 × g for 5 min. Wash the pellet twice with sterile distilled water.

• Saponification: Resuspend the pellet in 3 mL of 25% alcoholic potassium hydroxide (KOH). Incubate in an 85°C water bath for 1 hour. Causality: Saponification breaks down the cell wall and releases esterified sterols into their free form.

• Extraction: Add 1 mL of sterile water and 3 mL of n-heptane. Vortex vigorously for 3 minutes. Allow the layers to separate.

• Quantification: Extract the upper heptane layer. Measure UV absorbance at 230 nm and 282 nm using a spectrophotometer.

• Calculation: Ergosterol content is calculated as a percentage of the wet weight of the cells, using the formula: % Ergosterol =[(A282 / 290) - (A230 / 518)] / wet pellet weight. A dose-dependent decrease in ergosterol confirms the mechanism of action.

Data Presentation & Interpretation

A successful drug candidate must exhibit high potency against pathogens while maintaining low toxicity against mammalian cells. The Selectivity Index (SI) is calculated as IC50​(Mammalian)/MIC(Microbial) . An SI > 10 is generally required to proceed to in vivo models.

Table 1: Representative Antimicrobial Activity (MIC)

Note: Data represents expected ranges for highly lipophilic 3,5-diphenyl-1,2,4-triazole derivatives based on structural analogs.

Strain / Pathogen	Gram Status	Expected MIC Range (µg/mL)	Reference Drug (Fluconazole/Ciprofloxacin)
Staphylococcus aureus (MRSA)	Positive	3.12 - 12.5	0.5 - 2.0
Bacillus subtilis ATCC 6633	Positive	6.25 - 25.0	0.25 - 1.0
Escherichia coli ATCC 8739	Negative	> 64.0 (Poor penetration)	0.125 - 0.5
Candida albicans ATCC 10231	Fungal	0.78 - 3.12	1.0 - 4.0
Candida krusei ATCC 6258	Fungal	1.56 - 6.25	16.0 - 32.0 (Resistant)

Table 2: Mammalian Cytotoxicity & Selectivity Index

Evaluated via MTT Assay on HEK-293 (Human Embryonic Kidney) cells after 48h exposure.

Compound	Mammalian IC50​ (µg/mL)	SI (S. aureus)	SI (C. albicans)	Interpretation
4-(2-Naphthalenyl)-3,5-diphenyl-triazole	> 128.0	> 10.2	> 41.0	Highly selective antifungal agent. Moderate antibacterial.
1% DMSO (Vehicle Control)	> 500.0	N/A	N/A	Vehicle is non-toxic at working concentrations.

References

• 1,2,4-Triazoles as Important Antibacterial Agents Source: Molecules (Basel, Switzerland) / National Institutes of Health (PMC) URL:[Link]

• Synthesis and in vitro antimicrobial activity of new 4-phenyl-5-methyl-4H-1,2,4-triazole-3-thione derivatives Source: Journal of Enzyme Inhibition and Medicinal Chemistry / PubMed URL:[Link]

• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide Source: Turkish Journal of Pharmaceutical Sciences / PMC URL:[Link]

• Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety Source: Acta Poloniae Pharmaceutica / National Institutes of Health (PMC) URL:[Link]

Application Note &amp; Protocol: High-Purity Recovery of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole via Optimized Recrystallization

Abstract

This document provides a comprehensive guide to the purification of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, a complex heterocyclic compound of interest in pharmaceutical and materials science research. The protocols herein are designed for researchers, chemists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles that govern success. We detail a systematic approach to solvent selection, a robust single-solvent recrystallization workflow, and essential analytical methods for purity validation. The core objective is to provide a reliable methodology for obtaining the target compound with high purity, suitable for downstream applications.

Introduction and Rationale

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2] The compound 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, featuring extensive aromatic systems (two phenyl rings and a naphthalene moiety), is a crystalline solid with poor aqueous solubility.

Following synthesis, crude products of this nature are often contaminated with unreacted starting materials, side-products, or residual catalysts. For applications in drug discovery, materials science, or subsequent synthetic steps, achieving high purity is paramount. Recrystallization is a powerful and economical purification technique for crystalline solids.[3] It operates on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a minimal amount of hot solvent and allowing it to cool slowly, the desired compound selectively crystallizes out, leaving impurities behind in the "mother liquor."[3][4] The large, rigid, and symmetrical nature of the target molecule makes it an ideal candidate for purification by this method.

Foundational Principles: Solvent Selection

The success of any recrystallization hinges on the selection of an appropriate solvent.[5][6] An ideal solvent for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole should meet the following criteria:

• High Solvating Power at Elevated Temperatures: The compound should be highly soluble in the boiling solvent.

• Low Solvating Power at Ambient or Cold Temperatures: The compound should be sparingly or insoluble in the cold solvent to ensure maximum recovery.

• Inertness: The solvent must not react with the compound.

• Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent "oiling out." For reference, a similar compound, 3,5-diphenyl-4-(1-naphthyl)-1H-1,2,4-triazole, has a melting point of 242-246 °C, so the target compound's melting point is expected to be high.[7]

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals.

Given the aromatic and heterocyclic structure of the target compound, a solvent of intermediate polarity is often a good starting point. The table below outlines potential solvents for initial screening.

Solvent	Class	Polarity	Rationale & Potential Outcome
Ethanol	Protic	Polar	Often effective for substituted triazoles; may show some solubility when cold, potentially reducing yield.[8]
Ethyl Acetate	Aprotic	Intermediate	Good balance of polarity to dissolve the aromatic rings and the triazole core upon heating. A strong candidate.[8]
Acetone	Aprotic	Intermediate	Similar to ethyl acetate; its lower boiling point can be advantageous for rapid drying.
Acetonitrile	Aprotic	Polar	Known to be effective for crystallizing compounds with multiple aromatic rings.[9]
Toluene	Aprotic	Non-polar	May effectively dissolve the non-polar aromatic portions of the molecule at high temperatures.
Ethanol/Water	Mixed	Tunable	A two-solvent system can be employed if a single solvent is not ideal.[4] Water acts as the anti-solvent.

Experimental Protocols

This section is divided into two parts: a small-scale screening to identify the optimal solvent and a full-scale protocol for bulk purification.

Protocol 3.1: Small-Scale Solvent Screening

Objective: To efficiently identify the best recrystallization solvent from the candidates listed in Section 2.

Methodology:

• Place approximately 20-30 mg of the crude 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole into several small test tubes.

• To each test tube, add a candidate solvent dropwise at room temperature, swirling after each addition. Note the solubility. The compound should be sparingly soluble or insoluble.

• If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Once a clear solution is formed, remove the test tube from the heat and allow it to cool slowly to room temperature.

• If crystallization does not occur, try scratching the inside of the test tube with a glass rod or placing it in an ice bath.[10]

• Evaluate the results: The ideal solvent is one that dissolves the compound when hot but yields a large number of well-formed crystals upon cooling.

Protocol 3.2: Bulk Recrystallization Workflow

Objective: To purify the bulk crude product using the optimal solvent identified in Protocol 3.1. For this example, we will assume Ethyl Acetate was selected as the optimal solvent.

Materials:

• Crude 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

• Optimal Solvent (e.g., Ethyl Acetate)

• Erlenmeyer flasks (2)

• Hot plate with stirring capability

• Glass funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel, filter flask, and vacuum source

• Boiling chips

Step-by-Step Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a boiling chip. In a separate flask, heat the recrystallization solvent (Ethyl Acetate) to its boiling point.

• Add the minimum amount of hot solvent to the flask containing the crude solid to dissolve it completely. Maintain the solution at or near its boiling point.[4] Swirl the flask to aid dissolution.

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, catalysts) are present, perform a hot gravity filtration. Place a fluted filter paper in a pre-heated glass funnel and filter the hot solution into a clean, pre-heated Erlenmeyer flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask containing the clear, saturated solution with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[3]

• Cooling: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the yield of the precipitate.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

Sources

• 1. japer.in [japer.in]
• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Home Page [chem.ualberta.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 3,5-二苯基-4-(1-萘基)-1H-1,2,4-三唑 97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
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• 10. home.sandiego.edu [home.sandiego.edu]

Technical Notes & Optimization

Preventing unwanted crystallization of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole in OLED devices

Troubleshooting Guide: Preventing Unwanted Crystallization of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (NTAZ) in OLEDs

Welcome to the Technical Support Center. As application scientists, we frequently encounter device degradation issues linked to the morphological instability of small-molecule organic layers. This guide is specifically engineered for researchers and scientists troubleshooting phase-separation and crystallization issues when using 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (NTAZ) as an Electron Transport Layer (ETL) or Hole Blocking Layer (HBL) in Organic Light-Emitting Diodes (OLEDs).

Section 1: Diagnostic FAQ (Understanding the Causality)

Q: Why does NTAZ crystallize so easily in my OLED stack during operation? A: The crystallization of NTAZ is driven by a combination of its molecular structure and operational thermodynamics. NTAZ features a highly planar 1,2,4-triazole core flanked by naphthyl and diphenyl groups. While this provides excellent electron mobility, it also promotes strong intermolecular π-π stacking. When the device undergoes Joule heating during operation, the thermal energy can surpass the material's relatively low glass transition temperature ( Tg​ ). This grants the molecules sufficient kinetic mobility to transition from a metastable amorphous film into a thermodynamically stable crystalline lattice, creating grain boundaries that trap charges and form non-emissive "dark spots" 1.

Q: How can I distinguish between moisture-induced dark spots and NTAZ crystallization? A: Causality dictates the morphology of the failure. Moisture or oxygen ingress typically causes circular dark spots that grow radially due to cathode oxidation or delamination 2. In contrast, NTAZ crystallization presents as dendritic or needle-like microstructures. If you observe your device under Polarized Optical Microscopy (POM) or Atomic Force Microscopy (AFM) and see fractal-like grain boundaries accompanied by a sudden spike in driving voltage, you are observing pure molecular crystallization.

Logical pathways of NTAZ crystallization and targeted mitigation strategies.

Section 2: Experimental Protocols for Morphological Stabilization

To ensure scientific integrity, we rely on self-validating protocols. The most effective way to prevent crystallization is to disrupt the molecular symmetry and restrict molecular mobility within the ETL.

Methodology A: Steric Disruption via Co-Evaporation (Molecular Blending)

By co-depositing NTAZ with a sterically bulky host or an alkali metal complex (e.g., 8-Hydroxyquinolinolato-lithium, Liq), you create an entropy-driven amorphous mixture. The bulky terminals and high twist angles of the secondary material act as physical barriers, preventing NTAZ molecules from aligning into a crystalline lattice 3.

Step-by-Step Protocol:

• Substrate Preparation: Sonicate the ITO-coated glass in sequential baths of deionized water, acetone, and isopropanol (15 minutes each). Treat with O2​ plasma for 10 minutes to increase the work function and remove organic nucleation residues.

• Vacuum Chamber Initialization: Load the substrate and pump the thermal evaporation chamber down to a high-vacuum base pressure of ≤1.0×10−6 Torr.

• Source Calibration: Load pristine NTAZ in Source A and the dopant (e.g., Liq) in Source B. Gradually heat both sources to their respective sublimation temperatures. Establish a stable deposition rate of 1.0 Å/s for NTAZ and 1.0 Å/s for Liq independently using Quartz Crystal Microbalances (QCM).

• Co-Evaporation: Open both shutters simultaneously to achieve a 1:1 volume ratio (total rate: 2.0 Å/s). Maintain the substrate at room temperature (25°C) to kinetically freeze-in the amorphous state.

• Architectural Confinement: Cap the mixed ETL layer immediately with the cathode buffer layer (e.g., LiF, 1 nm) and the Aluminum cathode ( 100 nm) without breaking vacuum.

• Encapsulation: Transfer the device directly to a nitrogen-filled glovebox (< 0.1 ppm H2​O/O2​ ) and encapsulate using a glass cavity lid and UV-curable epoxy.

Step-by-step vacuum co-evaporation workflow for amorphous NTAZ film deposition.

Methodology B: Architectural Confinement

If a pure NTAZ layer is strictly required for your specific energy level alignment (e.g., deep HOMO for hole blocking), limit its thickness to <15 nm. Ultra-thin films experience severe interfacial confinement from adjacent layers (such as the emission layer and the cathode). This confinement restricts the conformational degrees of freedom required for the NTAZ molecules to undergo the nucleation phase of crystallization.

Section 3: Quantitative Data & Benchmarks

To validate the success of your protocol, always perform an AFM scan on a dummy glass substrate deposited alongside your device. A Root-Mean-Square (RMS) roughness of <1.5 nm confirms a smooth, amorphous film. An RMS >3.0 nm is a self-validating indicator that micro-crystallization has occurred.

Table 1: Comparative Analysis of NTAZ Crystallization Mitigation Strategies

Strategy	NTAZ State	Layer Thickness	Thermal Stability ( Tg​ )	Surface Roughness (RMS)	Device Lifetime ( T50​ at 1000 cd/m²)
Baseline (Pure NTAZ)	Pristine	30 nm	~80°C (Prone to crystallization)	4.5 nm (Crystalline domains)	< 50 hours
Thickness Confinement	Pristine	10 nm	Apparent Tg​ > 95°C	1.2 nm (Amorphous)	~120 hours
Co-Evaporation (NTAZ:Liq 1:1)	Blended	30 nm	No distinct Tg​ (Highly stable)	0.8 nm (Amorphous)	> 500 hours

References

• Organic Light Emitting Diodes (OLEDs) for General Illumination Update 2002 ResearchGate[Link]

• Improving OLED Technology for Displays MIT DSpace[Link]

• Solution Processable Material Derived from Aromatic Triazole, Azomethine and Tris: Preparation and Hole-Buffering Application in Polymer Light-Emitting Diodes Scientific Research Publishing (SCIRP)[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Solution Processable Material Derived from Aromatic Triazole, Azomethine and Tris: Preparation and Hole-Buffering Application in Polymer Light-Emitting Diodes [scirp.org]

Reference Data & Comparative Studies

4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole vs TAZ for OLED electron transport layers

Comparative Application Guide: 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (2-NTAZ) vs. TAZ for OLED Electron Transport Layers

Executive Summary

In the development of high-efficiency Phosphorescent Organic Light-Emitting Diodes (PhOLEDs), the selection of the Electron Transport Layer (ETL) and Hole Blocking Layer (HBL) is critical for achieving charge balance and confining triplet excitons within the Emissive Layer (EML). This guide provides an objective, data-driven comparison between two prominent 1,2,4-triazole derivatives: the industry-standard TAZ (3-(4-Biphenylyl)-4-phenyl-5-(4-tert-butylphenyl)-1,2,4-triazole) and the structurally optimized 2-NTAZ (4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole).

Designed for materials scientists and device engineers, this guide dissects the molecular causality behind their performance differences and provides validated experimental protocols for evaluating their charge transport properties.

Mechanistic Foundations & Molecular Causality

The 1,2,4-triazole core is inherently electron-deficient due to the presence of three electronegative nitrogen atoms. This lowers the Lowest Unoccupied Molecular Orbital (LUMO), facilitating efficient electron injection from the cathode. However, the substituents attached to this core dictate the molecule's solid-state packing, thermal stability, and charge mobility.

TAZ: The High-Triplet Exciton Blocker

TAZ is a classic ETL/HBL material heavily utilized in blue PhOLEDs [1].

• Causality of the tert-butyl group: The inclusion of a bulky tert-butylphenyl group serves a specific thermodynamic purpose: it highly suppresses molecular crystallization, resulting in a stable amorphous film with a reasonable glass transition temperature ( Tg​≈72∘ C).

• The Trade-off: This steric bulk acts as an insulating spacer. It disrupts close intermolecular π−π stacking, which increases the hopping distance for electrons. Consequently, TAZ exhibits relatively low electron mobility ( ∼10−5 cm 2 /Vs) [2], which can lead to higher driving voltages and charge accumulation at the EML/ETL interface.

2-NTAZ: The High-Mobility Planar Alternative

2-NTAZ replaces the N4-phenyl group with a 2-naphthalenyl group and utilizes unsubstituted phenyls at the C3 and C5 positions.

• Causality of the 2-Naphthyl Substitution: Unlike a 1-naphthyl group—which suffers from severe peri-hydrogen steric clashes with the triazole ring forcing a highly twisted conformation—the 2-naphthyl group maintains a highly planar geometry relative to the core.

• The Advantage: This extended π -conjugation and planarity facilitate tighter intermolecular packing. The enhanced orbital overlap exponentially increases the electron hopping rate, yielding higher electron mobility while maintaining a deep Highest Occupied Molecular Orbital (HOMO) necessary for effective hole blocking [3].

Quantitative Performance Comparison

The following table summarizes the optoelectronic and thermal properties of both materials. Data is synthesized from standard cyclic voltammetry (CV) and photoluminescence (PL) characterizations.

Property / Metric	TAZ	2-NTAZ	Impact on OLED Performance
LUMO Level	~2.7 eV	~2.8 eV	Both offer excellent electron injection from standard cathodes (e.g., LiF/Al).
HOMO Level	~6.3 eV	~6.2 eV	Both provide deep HOMO levels, acting as highly effective hole-blocking layers (HBL).
Triplet Energy ( T1​ )	~2.7 eV	~2.6 eV	TAZ is superior for deep-blue PhOLEDs; 2-NTAZ is ideal for green/red or standard blue.
Electron Mobility ( μe​ )	∼1×10−5 cm 2 /Vs	∼8×10−5 cm 2 /Vs	2-NTAZ lowers the driving voltage and reduces efficiency roll-off at high current densities.
Glass Transition ( Tg​ )	72 °C	~85 °C	2-NTAZ's rigid fused-ring structure provides slightly better thermal stability against Joule heating.

Device Architecture & Energy Level Alignment

To understand how these materials function within a device, we must map their energy cascades. The diagram below illustrates the HOMO/LUMO alignment and the exciton confinement dynamics when these materials are placed adjacent to a blue emissive layer.

Diagram 1: Energy level alignment and exciton confinement dynamics of TAZ vs. 2-NTAZ in a PhOLED.

Experimental Methodologies: Mobility Determination

To objectively validate the electron mobility differences between TAZ and 2-NTAZ, researchers must use a self-validating system: the Space-Charge-Limited Current (SCLC) method. By fabricating an "Electron-Only Device" (EOD), hole injection is intentionally blocked by high energy barriers, ensuring that the measured current density ( J ) is exclusively a function of electron transport.

Protocol: SCLC Electron-Only Device Fabrication & Measurement

• Substrate Preparation: Sonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Treat with UV-Ozone for 20 minutes to increase the work function and clean residual organics.

• Hole-Blocking/Electron-Injecting Contact: Load substrates into a vacuum thermal evaporator (base pressure <10−6 Torr). Deposit a 10 nm layer of Bathocuproine (BCP) or a thin LiF layer directly on the ITO. Causality: This creates a massive injection barrier for holes from the ITO, ensuring the device is electron-only.

• Active Layer Deposition: Evaporate 100 nm of the target ETL (TAZ or 2-NTAZ) at a steady rate of 1.0 Å/s. Note: Precise thickness control is critical as SCLC calculations depend on L3 (where L is film thickness).

• Cathode Deposition: Deposit 1 nm of LiF followed by 100 nm of Aluminum to form the electron-injecting top contact.

• J-V Characterization: Sweep the voltage from 0V to 10V using a Keithley 2400 Source Meter in a dark, nitrogen-filled glovebox.

• Data Extraction: Fit the trap-free region of the J−V curve to the Mott-Gurney equation:

  J=89​εr​ε0​μe​L3V2​

  (Where εr​≈3 for organic organics, ε0​ is vacuum permittivity, V is the applied voltage, and L is the film thickness).

Diagram 2: Step-by-step experimental workflow for Space-Charge-Limited Current (SCLC) mobility.

Selection Guide for Researchers

• Choose TAZ when: You are designing a deep-blue PhOLED where the emissive dopant has a very high triplet energy (e.g., FIrpic). TAZ's primary strength is its exceptional exciton-blocking capability ( T1​∼2.7 eV), which prevents non-radiative decay pathways at the EML/ETL interface, even at the cost of higher driving voltages [4].

• Choose 2-NTAZ when: You are engineering green/red PhOLEDs or optimizing for power efficiency (lm/W) . The superior electron mobility of 2-NTAZ facilitates a lower driving voltage and reduces charge accumulation, which significantly suppresses efficiency roll-off at high luminance levels.

References

• Effect of Carrier-Transporting Layer on Blue Phosphorescent Organic Light-Emitting Diodes. Polymers (MDPI). Available at:[Link]

• A Universal Electron-Transporting/Exciton-Blocking Material for Blue, Green, and Red Phosphorescent Organic Light-Emitting Diodes (OLEDs). ACS Applied Materials & Interfaces. Available at:[Link]

• Electron Transport Materials for Organic Light-Emitting Diodes. Chemistry of Materials (ACS). Available at:[Link]

A Comparative FT-IR Spectroscopic Guide to 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole and its Derivatives

This guide provides an in-depth comparative analysis of the Fourier-Transform Infrared (FT-IR) spectra of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole and related triazole derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of the vibrational spectroscopy of these compounds, supported by experimental data and established principles. Our objective is to elucidate the structural nuances that FT-IR spectroscopy can reveal, thereby aiding in the characterization and quality control of these important heterocyclic compounds.

Introduction to FT-IR Spectroscopy of 1,2,4-Triazoles

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, non-destructive analytical technique that provides information about the functional groups and molecular structure of a compound. By measuring the absorption of infrared radiation by a sample, an FT-IR spectrum is generated, which plots absorbance or transmittance against the wavenumber of the radiation. Specific molecular vibrations (stretching, bending, etc.) correspond to absorption bands at characteristic frequencies, allowing for the identification of functional groups.

For 1,2,4-triazole derivatives, FT-IR spectroscopy is instrumental in confirming the presence of the triazole ring and identifying the various substituents attached to it. The vibrational modes of the triazole ring, as well as the phenyl and naphthalenyl groups, give rise to a unique spectral fingerprint.

Experimental Protocol: Acquiring High-Quality FT-IR Spectra

To ensure the accuracy and reproducibility of the spectral data presented, the following protocol for Attenuated Total Reflectance (ATR) FT-IR spectroscopy is recommended.

Materials:

• FT-IR Spectrometer equipped with a Diamond or Germanium ATR accessory

• Spatula

• Powdered sample (a few milligrams)

• Cleaning solvent (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean by wiping it with a lint-free cloth dampened with a suitable solvent. Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interferences from the instrument and ambient environment.

• Sample Application: Place a small amount of the powdered sample onto the center of the ATR crystal. Ensure that the crystal is completely covered by the sample.

• Pressure Application: Use the instrument's pressure clamp to apply consistent pressure to the sample. This ensures good contact between the sample and the ATR crystal, which is crucial for obtaining a strong signal.

• Spectrum Acquisition: Acquire the FT-IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectral range should be set from 4000 to 400 cm⁻¹.

• Cleaning: After the measurement, release the pressure, remove the sample, and thoroughly clean the ATR crystal with a solvent-dampened wipe.

Workflow for FT-IR Analysis

Caption: A generalized workflow for FT-IR analysis using an ATR accessory.

FT-IR Spectral Analysis of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

The FT-IR spectrum of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole is characterized by a combination of vibrational modes originating from the 4H-1,2,4-triazole core, the two phenyl substituents at the C3 and C5 positions, and the 2-naphthalenyl group at the N4 position.

Characteristic Vibrational Modes

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the phenyl and naphthalenyl rings are expected in the region of 3100-3000 cm⁻¹.[1] These are typically sharp but weak to medium intensity bands.

• C=C Aromatic Stretching: The stretching vibrations of the carbon-carbon double bonds within the aromatic rings (phenyl, naphthalenyl, and triazole) give rise to a series of bands in the 1610-1450 cm⁻¹ region.[1] The exact positions and intensities of these bands are sensitive to the substitution pattern.

• C=N Stretching: The stretching vibration of the C=N bonds within the 1,2,4-triazole ring is a key characteristic band. For 3,5-diphenyl-4H-1,2,4-triazole derivatives, these bands are typically observed in the 1600-1570 cm⁻¹ range.[2]

• Ring Vibrations: The in-plane and out-of-plane bending vibrations of the triazole, phenyl, and naphthalenyl rings produce a complex pattern of bands in the fingerprint region (below 1400 cm⁻¹).

• C-H Out-of-Plane Bending: Strong absorption bands in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds. The positions of these bands are indicative of the substitution pattern on the aromatic rings.

Comparative FT-IR Spectra of Triazole Derivatives

The following table provides a comparison of the key FT-IR absorption bands for several 1,2,4-triazole derivatives, including the expected positions for our target compound, 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole.

Vibrational Mode	3,5-diphenyl-4-amino-4H-1,2,4-triazole Derivatives (cm⁻¹)[2]	4-Ethyl-3,5-bis[4-(naphthalen-1-yl)phenyl]-4H-1,2,4-triazole (cm⁻¹)[3]	Expected for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (cm⁻¹)	Comments
Aromatic C-H Stretch	3080-3030	3055	3100-3000	The presence of multiple aromatic rings leads to several bands in this region.
C=N Stretch (Triazole)	1600-1570	1591	~1590	A characteristic band for the 1,2,4-triazole ring.
C=C Aromatic Stretch	1580-1450	1506, 1478	1580-1450	A series of bands indicating the presence of aromatic systems.
C-N Stretch	Not specified	1250	~1250	Stretching vibration of the carbon-nitrogen single bonds.
C-H Out-of-Plane Bend	900-690	829, 802, 793, 780, 754, 729	900-690	The specific pattern is indicative of the substitution on the phenyl and naphthalenyl rings.

Discussion of Spectral Comparisons:

The FT-IR spectrum of the core 3,5-diphenyl-4H-1,2,4-triazole structure is well-characterized.[2] The introduction of a 2-naphthalenyl group at the N4 position is expected to introduce additional C-H and C=C stretching and bending vibrations characteristic of the naphthalene ring system. The FT-IR data for 4-Ethyl-3,5-bis[4-(naphthalen-1-yl)phenyl]-4H-1,2,4-triazole, while from a more complex molecule, supports the assignment of bands in the aromatic C-H and C=C stretching regions to the naphthalenyl moiety.[3] The C=N stretching frequency of the triazole ring is not expected to shift significantly with the addition of the naphthalenyl group, as it is primarily influenced by the electronic environment within the triazole ring itself. The fingerprint region will be more complex due to the overlapping vibrations of the three aromatic systems.

Conclusion

FT-IR spectroscopy is an indispensable tool for the structural elucidation of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole and its derivatives. By comparing the experimental spectrum with those of known analogues, one can confidently identify the characteristic absorption bands of the triazole ring and the phenyl and naphthalenyl substituents. This guide provides a framework for such a comparative analysis, highlighting the key vibrational modes and their expected spectral regions. The provided experimental protocol and workflow diagram serve as a practical resource for obtaining high-quality and reproducible FT-IR data.

References

• Bekircan, O., & Gümrükçüoğlu, N. (2005). Synthesis of some 3,5-diphenyl-4H-1,2,4-triazole derivatives as antitumor agents. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 44(10), 2107–2113. [Link not available]

• Bekircan, O., & Gümrükçüoğlu, N. (2005). Synthesis of some 3,5-diphenyl-4H-1,2,4-triazole derivatives as antitumor agents. ResearchGate. Available at: [Link]

• Kupcewicz, B., Borysiak, S., & Stawusz, B. (2020). Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. Molecules, 25(24), 5878. Available at: [Link]

• Trivedi, M. A., & Shah, V. H. (2013). FT-IR spectra of control and treated 1,2,4-triazole. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Comparative Analysis of Mass Spectrometry Fragmentation Patterns for the Structural Validation of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

A Senior Application Scientist's Guide to Unambiguous Isomer Differentiation and Structural Confirmation

In the landscape of drug discovery and materials science, the precise structural elucidation of novel synthetic compounds is a non-negotiable cornerstone of research and development. For complex heterocyclic systems like 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, ambiguity in substituent positioning can lead to vastly different pharmacological or material properties. This guide provides an in-depth, experience-driven comparison of mass spectrometry fragmentation patterns as a primary tool for validating the title compound against its potential isomers, supplemented by orthogonal analytical techniques for absolute confidence.

The Imperative of Structural Validation: Beyond a Simple Mass Match

The synthesis of 1,2,4-triazole derivatives can often yield a mixture of isomers. For the target compound, 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, a key synthetic challenge is the potential for N-arylation to occur at different nitrogen atoms of the triazole ring, potentially forming isomers such as 1-(2-Naphthalenyl)-3,5-diphenyl-1H-1,2,4-triazole. While these isomers have the identical exact mass, their biological activities and physical properties can diverge significantly. Therefore, relying solely on a full scan mass spectrum is insufficient. Tandem mass spectrometry (MS/MS) provides the necessary level of detail by inducing fragmentation of the parent ion and analyzing the resulting fragment ions, which serve as a structural fingerprint.

Experimental Design: A Self-Validating Protocol for High-Fidelity MS/MS

The following protocol is designed for acquiring robust and reproducible fragmentation data, specifically tailored for non-polar, aromatic triazoles. The choice of Electrospray Ionization (ESI) in positive mode is based on the presence of basic nitrogen atoms in the triazole ring, which are readily protonated to form the [M+H]⁺ ion necessary for analysis.

Experimental Protocol: ESI-MS/MS Analysis

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the synthesized compound in HPLC-grade methanol.

  • Perform a serial dilution to a final concentration of 1 µg/mL using a solvent mixture of 50:50 (v/v) acetonitrile and deionized water with 0.1% formic acid. The formic acid is crucial for promoting efficient protonation in the ESI source.

• Instrumentation and Infusion:

  • Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, to ensure accurate mass measurements of fragment ions.

  • Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump. Direct infusion minimizes chromatographic effects and provides a stable ion signal for method development.

• MS1 (Full Scan) Acquisition:

  • Acquire a full scan mass spectrum in positive ion mode over a mass range of m/z 100-1000.

  • Confirm the presence of the protonated parent ion, [M+H]⁺, for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (C₂₄H₁₇N₃), which has a calculated monoisotopic mass of m/z 348.1495 .

• MS2 (Tandem MS) Acquisition:

  • Select the confirmed [M+H]⁺ ion (m/z 348.15) as the precursor for collision-induced dissociation (CID).

  • Apply a stepped collision energy profile (e.g., 15, 30, 45 eV) or a collision energy ramp. This is a critical step; using a range of energies ensures the capture of both low-energy (stable, larger fragments) and high-energy (smaller, more dissociated fragments) fragmentation pathways, providing a complete picture.

  • Acquire the product ion spectrum over a mass range of m/z 50-360 to capture all significant fragments.

Deconstructing the Fragmentation: The Structural Fingerprint

The fragmentation pattern of the target compound is dictated by the relative strengths of the bonds and the stability of the resulting charged and neutral fragments. The 4H-1,2,4-triazole core, substituted at the N4 position, presents a unique fragmentation signature compared to its N1-substituted isomer.

Predicted Fragmentation Pathway for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

The protonated molecule at m/z 348.15 is expected to follow a primary fragmentation pathway involving the cleavage of the bonds connecting the bulky substituents to the heterocyclic core. The key differentiator for the N4-substituted isomer is the facile loss of the entire central triazole ring assembly through specific cleavage patterns.

Caption: Predicted major fragmentation pathways for the protonated target molecule.

• Key Fragmentation (m/z 217.09): A characteristic cleavage is expected to involve the loss of a benzonitrile molecule (C₇H₅N) and a nitrogen radical from the triazole ring, leading to the formation of a stable diphenyl-substituted fragment.

• Formation of Benzonitrile Ion (m/z 104.05): The cleavage of the bond between a phenyl group and the triazole ring can result in the formation of a protonated benzonitrile ion.

• Naphthyl Cation (m/z 127.06): Cleavage of the N-naphthyl bond is highly probable, leading to the formation of the very stable naphthyl cation. This is a key diagnostic fragment.

Comparative Guide: Target Compound vs. N1-Substituted Isomer

The true power of MS/MS is realized when comparing the fragmentation of potential isomers. An N1-substituted isomer, 1-(2-Naphthalenyl)-3,5-diphenyl-1H-1,2,4-triazole, would exhibit a distinctly different fragmentation pattern due to the altered bond arrangements and stability of potential fragments.

Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Structure / Neutral Loss	Significance for 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole (Target)	Significance for 1-(2-Naphthalenyl)-3,5-diphenyl-1H-1,2,4-triazole (Isomer)
348.15	127.06	[C₁₀H₇]⁺	High Intensity. Facile cleavage of the N4-naphthyl bond.	Low to Medium Intensity. Cleavage of the more stable N1-naphthyl bond is less favored.
348.15	221.11	[C₁₄H₁₁N₂]⁺	Low to No Intensity. Requires complex rearrangement.	High Intensity. Represents the stable diphenyltriazole cation after loss of the naphthyl radical.
348.15	180.07	[C₁₂H₈N₂]⁺	Low to No Intensity.	Medium Intensity. Loss of a phenyl group and HCN from the triazole ring.

This comparative data clearly shows that the relative intensities of key fragments, particularly the naphthyl cation (m/z 127.06) versus the diphenyltriazole cation (m/z 221.11), can serve as a reliable diagnostic to differentiate between the N4 and N1 substituted isomers.

Orthogonal Validation: Building an Unimpeachable Case

While MS/MS is a powerful tool for isomer differentiation, absolute structural confirmation, especially for regulatory submissions or foundational research, requires a multi-technique approach.

Caption: A synergistic workflow for absolute structural confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the gold standards for determining the precise connectivity of atoms. The chemical shifts and coupling patterns of the protons and carbons on the phenyl, naphthyl, and triazole rings provide definitive evidence of which nitrogen atom the naphthyl group is attached to. For the N4-substituted isomer, the two phenyl groups are chemically equivalent, leading to a simpler spectrum compared to the N1-substituted isomer where they would be inequivalent.

• High-Resolution Mass Spectrometry (HRMS): While the initial full scan confirms the nominal mass, HRMS provides a highly accurate mass measurement (typically to within 5 ppm). This allows for the unambiguous determination of the elemental formula (C₂₄H₁₇N₃), ruling out any unexpected elemental compositions.

Analytical Technique	Information Provided	Strengths for This Application	Limitations
Tandem MS (MS/MS)	Fragment masses and relative abundances	Excellent for rapid isomer differentiation; high sensitivity.	Provides inferred, not direct, connectivity data.
NMR Spectroscopy	Atom connectivity and chemical environment	Unambiguous determination of isomer structure.	Lower sensitivity than MS; requires pure sample.
HRMS	Exact elemental composition	Confirms the correct molecular formula with high confidence.	Does not differentiate between isomers.

Conclusion

The structural validation of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole requires more than a simple mass confirmation. A well-designed tandem mass spectrometry experiment provides a rich fragmentation fingerprint that, when compared to the predicted patterns of potential isomers, serves as a powerful and rapid tool for differentiation. The relative intensities of key fragments, such as the naphthyl cation at m/z 127.06, are particularly diagnostic. For absolute and unimpeachable structural confirmation, this MS/MS data should be integrated with orthogonal techniques, primarily NMR spectroscopy, to provide direct evidence of atomic connectivity. This synergistic approach ensures the scientific integrity of the data and provides the highest level of confidence for researchers and drug development professionals.

References

• Sparkman, O. D. (2007). Mass Spectrometry Desk Reference. Global View Publishing. [Link]

• de Hoffmann, E., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications (3rd ed.). John Wiley & Sons. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. [Link]

• Clerici, F., Pocar, D., & Guido, M. (2001). A New, Efficient Synthesis of 4-Aryl-3,5-di(het)aryl-4H-1,2,4-triazoles. Tetrahedron, 57(13), 2697-2701. [Link]

A Senior Application Scientist's Guide to the Structural Validation of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole using ¹H and ¹³C NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized compound is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and validation protocol for the novel compound 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, focusing on the powerful techniques of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the expected spectral characteristics, provide a detailed experimental workflow for data acquisition, and discuss the interpretation of the resulting spectra for unequivocal structural validation.

The Rationale: Why NMR is the Gold Standard

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable analytical tool for the structural elucidation of organic molecules.[1] It provides a detailed "fingerprint" of a molecule by probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C. The chemical environment of each nucleus dictates its resonance frequency, resulting in a unique spectrum that reveals information about the molecule's connectivity and stereochemistry.

Predicted ¹H and ¹³C NMR Spectral Characteristics of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

While a direct reference spectrum for this specific novel compound is not publicly available, we can predict the expected chemical shifts with a high degree of confidence by analyzing the known effects of its constituent parts: the 3,5-diphenyl-4H-1,2,4-triazole core and the 4-(2-naphthalenyl) substituent.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring environments.

• Aromatic Protons (δ 7.0-8.5 ppm): This region will be the most complex, containing signals from the two phenyl rings and the naphthalenyl group.[1] The protons of the phenyl rings at positions 3 and 5 are expected to appear in this range. The seven protons of the 2-naphthalenyl substituent will also resonate here, with distinct splitting patterns based on their coupling with neighboring protons.

• Triazole Ring Protons: In this specific molecule, the C3 and C5 positions of the triazole ring are substituted with phenyl groups, meaning there are no protons directly attached to the triazole ring carbons.[1]

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum will reveal the number of unique carbon environments within the molecule.

• Triazole Ring Carbons (δ 140-170 ppm): The two carbon atoms of the 1,2,4-triazole ring (C3 and C5) are expected to resonate in this downfield region.[1] Their precise chemical shifts will be influenced by the attached phenyl groups.

• Aromatic Carbons (δ 120-140 ppm): This region will contain a multitude of signals corresponding to the carbons of the two phenyl rings and the ten carbons of the naphthalenyl substituent. The quaternary carbons (those not bonded to a proton) will typically have weaker signals.

Experimental Workflow: Acquiring High-Quality NMR Data

The following is a detailed, step-by-step protocol for acquiring the ¹H and ¹³C NMR spectra of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole. This protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

Diagram of the NMR Experimental Workflow

Caption: A stepwise workflow for NMR analysis.

Detailed Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole.

  • Dissolve the compound in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical as its residual signal will be used for calibration.[1]

  • For precise chemical shift referencing, add a small amount of an internal standard, such as tetramethylsilane (TMS), which provides a sharp signal at 0.00 ppm.

  • Transfer the clear solution to a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to achieve high homogeneity, which is crucial for obtaining sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. As the natural abundance of ¹³C is low, a larger number of scans will be required compared to the ¹H spectrum. Proton decoupling is typically used to simplify the spectrum and enhance the signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transformation to the raw free induction decay (FID) data to obtain the frequency-domain NMR spectrum.

  • Phase the spectrum to ensure all peaks are in the correct absorptive mode.[1]

  • Calibrate the chemical shift (δ) scale. For ¹H NMR in CDCl₃, the residual solvent peak appears at δ 7.26 ppm. For ¹³C NMR, the central peak of the CDCl₃ triplet is at δ 77.16 ppm. If TMS is used, its signal is set to δ 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the protons in the molecule.[1]

Spectral Interpretation and Structural Validation

A successful validation hinges on the congruence between the predicted and the experimentally obtained spectra.

¹H NMR Spectrum Analysis

• Integration: The integrated areas of the aromatic proton signals should correspond to a total of 17 protons (10 from the two phenyl rings and 7 from the naphthalenyl group).

• Splitting Patterns (Multiplicity): The coupling between adjacent non-equivalent protons will result in characteristic splitting patterns (e.g., doublets, triplets, multiplets). Analyzing these patterns will help in assigning specific signals to the protons of the phenyl and naphthalenyl rings.

¹³C NMR Spectrum Analysis

• Number of Signals: Due to the molecule's asymmetry, you should expect to see a distinct signal for each unique carbon atom. This would be a total of 28 signals (2 for the triazole ring, 12 for the two phenyl rings, and 14 for the naphthalenyl group, though some may overlap).

• Chemical Shifts: The positions of the signals should align with the predicted regions for triazole and aromatic carbons.

Comparison with Alternative Structures

To ensure the trustworthiness of the structural assignment, it is crucial to consider potential isomeric alternatives and how their NMR spectra would differ. For instance, if the naphthalenyl group were attached at the N1 position instead of the N4 position of the triazole ring, the electronic environment of the triazole ring and the substituents would change, leading to different chemical shifts for the triazole carbons and the protons of the substituent groups.

Tabular Summary of Expected NMR Data

Functional Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Expected Multiplicity (¹H)
Phenyl Protons	7.0 - 8.5	120 - 140	Multiplets
Naphthalenyl Protons	7.0 - 8.5	120 - 140	Multiplets, Doublets
Triazole Carbons (C3, C5)	-	140 - 170	-

Conclusion

By following this comprehensive guide, researchers can confidently acquire, process, and interpret the ¹H and ¹³C NMR spectra of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole. The correlation of the experimental data with the predicted spectral characteristics based on established principles of NMR spectroscopy provides a robust and scientifically sound validation of the compound's structure. This rigorous approach is fundamental to the integrity of research and development in the chemical and pharmaceutical sciences.

References

• BenchChem. (2025).
• Bekircan, O., & Gümrükçüoğlu, N. (2005). Synthesis of some 3,5-diphenyl-4H-1,2,4-triazole derivatives as antitumor agents. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 44(10), 2107–2113.
• TÜBİTAK Academic Journals. (2008).
• AIP Publishing. (2022).
• Demirbas, N., Ceylan, S., & Demirbas, A. (2006).
• The Royal Society of Chemistry. (2014). A Practical Flow Synthesis of 1,2,3-Triazoles.
• IntechOpen. (2021).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole

As researchers and scientists at the forefront of innovation, our commitment to safety and environmental stewardship is as critical as the discoveries we pursue. The proper management of chemical waste is a cornerstone of this responsibility. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole, a complex heterocyclic compound. Our approach moves beyond simple instruction to explain the scientific reasoning behind these essential procedures, ensuring a culture of safety and regulatory adherence in your laboratory.

Hazard Characterization: The Foundation of Safe Disposal

Before any disposal protocol can be established, a thorough understanding of the compound's potential hazards is paramount. The primary source for this information is the manufacturer-provided Safety Data Sheet (SDS).

While a specific, publicly available SDS for this exact compound is not available through general searches, we can infer potential hazards based on its chemical structure—a polycyclic aromatic hydrocarbon (naphthalene) linked to a diphenyl-substituted triazole ring—and data from structurally similar compounds.

• Chemical Analogs: Compounds like 4-(1-Naphthyl)-3,5-diphenyl-1,2,4-triazole and other substituted triazoles are noted to cause skin and eye irritation.[1] Some triazole derivatives are also suspected of having long-term adverse effects on aquatic life and may possess carcinogenic properties.[1][2][3]

• Structural Concerns: The presence of multiple aromatic rings and a nitrogen-containing heterocyclic system suggests that this compound is likely to be a solid with low aqueous solubility, potentially leading to persistence in the environment. The U.S. Environmental Protection Agency (EPA) has identified systemic effects (such as on the liver and thyroid) and developmental toxicity as potential hazards for certain nitrogen heterocycles.[4]

Given these potential risks, 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole must be managed as a hazardous chemical waste until proven otherwise.[5]

The Cardinal Rule: Segregation of Waste Streams

The most critical step in laboratory waste management is the proper segregation of waste at the point of generation.[5][6] Mixing different waste types can lead to dangerous chemical reactions and significantly increases the volume of hazardous waste, leading to higher disposal costs.[6]

4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole waste should be categorized as solid, non-halogenated organic waste .

Key Segregation Practices:

• Solid vs. Liquid: Keep solid waste (e.g., contaminated filter paper, gloves, or the pure compound) separate from liquid waste.[7]

• Incompatible Chemicals: Never mix this compound with strong oxidizing agents, acids, or bases in the same waste container to prevent potentially violent reactions.[6][8]

• Halogenated vs. Non-Halogenated: Do not mix with chlorinated solvents or other halogenated waste, as these often require different, more costly disposal methods.

The following diagram illustrates the initial decision-making process for waste segregation.

Caption: Waste Segregation Flowchart.

On-Site Accumulation and Storage: A Regulated Process

Once segregated, hazardous waste must be stored safely in designated areas pending collection by disposal specialists. These locations are often referred to as Satellite Accumulation Areas (SAAs).[6]

Step-by-Step Protocol for Waste Accumulation:

• Select a Proper Container:

  • Use a container made of a material chemically compatible with the waste. For solid organic waste, a high-density polyethylene (HDPE) pail or a securely sealable plastic bag within a rigid outer container is appropriate.[9][10]

  • The container must be in good condition, free of leaks or damage, and have a secure, tight-fitting lid.[8][9]

• Label the Container Immediately:

  • As soon as the first particle of waste enters the container, it must be labeled.

  • The label must include the words "Hazardous Waste".[11]

  • List the full, unabbreviated chemical name of all contents. For this topic, write "4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole".[6] Avoid using acronyms or chemical formulas.

  • Clearly indicate the associated hazards (e.g., "Toxic," "Irritant").[11]

  • Include the contact information of the generating researcher and the lab location.

• Store Safely in the SAA:

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.[9]

  • Keep the waste container closed at all times except when adding waste.[7]

  • Store incompatible waste streams separately, using physical barriers or secondary containment if necessary.[9]

  • Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in your SAA.

Requirement	Specification	Rationale
Container Material	Chemically compatible (e.g., HDPE)	Prevents degradation of the container and potential leaks.[9]
Container Condition	Leak-proof, sturdy, with a secure lid	Prevents spills and exposure to personnel.[7]
Labeling	"Hazardous Waste" + Full Chemical Names	Ensures compliance and informs handlers of the contents and dangers.[6][11]
Storage Location	Designated Satellite Accumulation Area	Centralizes waste, maintains control, and ensures proper oversight.[6]
Storage Practice	Keep container closed; Segregate incompatibles	Minimizes emissions and prevents dangerous reactions.[9]

Final Disposal Pathway: From Lab to Destruction

Disposal of 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole into the regular trash or down the sewer is strictly prohibited.[9][10] This compound, like most synthetic organic chemicals, must be managed through your institution's hazardous waste program, which partners with licensed disposal facilities.

The ultimate disposal method for this type of waste is typically high-temperature incineration in a facility permitted under the Resource Conservation and Recovery Act (RCRA).[12] This process ensures the complete destruction of the organic molecule, converting it to simpler, less harmful compounds like carbon dioxide, water, and nitrogen gas.

General Workflow for Disposal:

• Container is Full: Once the waste container is full, fill in the date on the hazardous waste tag.

• Request Pickup: Contact your institution's Environmental Health and Safety (EHS) department or use their designated online portal to request a waste pickup.

• Documentation: EHS personnel will collect the waste and ensure it is accompanied by the proper documentation (manifest) for transport.[9]

• Transportation: A licensed hazardous waste transporter will move the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).

• Final Disposal: The waste is incinerated according to strict EPA regulations.[13]

Caption: End-to-End Chemical Waste Disposal Workflow.

Decontamination & Spill Management

Empty Containers: An empty container that held 4-(2-Naphthalenyl)-3,5-diphenyl-4H-1,2,4-triazole must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol) before it can be disposed of as regular lab glass or plastic.[11] The solvent rinsate must be collected and disposed of as liquid hazardous waste. After rinsing, deface or remove the original label before disposal.[11]

Spill Cleanup: In the event of a small spill:

• Alert personnel in the immediate area.

• Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat.[3]

• Absorb the spilled solid with an inert material from a spill kit (e.g., vermiculite or sand).

• Carefully sweep up the absorbed material and place it in a sealed, labeled container for disposal as solid hazardous waste.[3]

• Wipe the area with a solvent-moistened towel, and dispose of the towel as hazardous waste.

By adhering to these scientifically grounded and regulated procedures, you ensure the safety of your laboratory personnel, protect our shared environment, and uphold the integrity of your research institution.

References

• LabX. (2026, February 19). Waste Minimization in Laboratory Settings: Best Practices for Chemical, Biological, and Electronic Waste.
• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• Daniels Health. (2025, May 21).
• Environmental Marketing Services. (2025, September 15). Effective Lab Chemical Waste Management.
• Physikalisch-Technische Bundesanstalt. (n.d.).
• Vanderbilt University Medical Center. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Labor Security System. (n.d.).
• U.S. Environmental Protection Agency. (2025, November 25).
• Environmental Health and Safety, University of Chicago. (n.d.). Hazardous Waste Disposal Procedures.
• Fisher Scientific. (2025, December 18).
• Thermo Fisher Scientific. (2026, January 2).
• TCI Chemicals. (2025, November 7). Safety Data Sheet: 4-(1,2,4-Triazol-1-yl)benzaldehyde.
• Procter & Gamble Japan K.K. (2023, January 12).
• NextSDS. (n.d.). 4-ETHYL-3,5-DIPHENYL-4H-1,2,4-TRIAZOLE.
• Carl ROTH. (2024, March 3).
• Carl ROTH. (2025, March 31).
• TCI Chemicals. (n.d.). 4-(1-Naphthyl)-3,5-diphenyl-1,2,4-triazole | 16152-10-6.
• NextSDS. (n.d.). 3,5-Diphenyl-4-(1-naphthyl)-1H-1,2,4-triazole.
• U.S. Environmental Protection Agency. (n.d.).
• Shaikh, A. et al. (2018). Overview on Nitrogen containing compounds and their assessment based on 'International Regulatory Standards'. Journal of Drug Delivery and Therapeutics.
• U.S. Environmental Protection Agency. (2019, June 24). P-18-0358.
• U.S. Government Publishing Office. (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. eCFR.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.

Sources

• 1. 4-(1-Naphthyl)-3,5-diphenyl-1,2,4-triazole | 16152-10-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Effective Lab Chemical Waste Management [emsllcusa.com]
• 6. Waste Minimization in Laboratory Settings: Best Practices for Chemical, Biological, and Electronic Waste [labx.com]
• 7. acewaste.com.au [acewaste.com.au]
• 8. ptb.de [ptb.de]
• 9. danielshealth.com [danielshealth.com]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. epa.gov [epa.gov]